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Compound of Interest

Compound Name:
1-(3-Methoxyphenyl)-2-

phenylethanol

CAS No.: 343351-47-3

Cat. No.: B514961

Get Quote

An In-Depth Technical Guide to 1-(3-Methoxyphenyl)-2-phenylethanol

Introduction
1-(3-Methoxyphenyl)-2-phenylethanol is a secondary alcohol and an aromatic ether. Its

structure, featuring a methoxy-substituted phenyl group and a benzyl group attached to a

central ethanol backbone, makes it a molecule of interest in synthetic organic chemistry and

potentially in the development of novel chemical entities. This guide provides a comprehensive

overview of its fundamental properties, synthesis, and characterization, tailored for

professionals in research and drug development. The compound is identified by the CAS

Number 343351-47-3.[1][2]

Physicochemical and Computed Properties
The core physical and chemical characteristics of a compound are foundational to its

application and handling. The properties of 1-(3-Methoxyphenyl)-2-phenylethanol are

summarized below. While specific experimental data such as melting and boiling points are not
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readily available in public literature, computed properties provide valuable estimates for

experimental design.

Property Value Source

CAS Number 343351-47-3 [1][2]

Molecular Formula C₁₅H₁₆O₂ [1]

Molecular Weight 228.29 g/mol [1][2]

Canonical SMILES
COC1=CC=CC(=C1)C(CC2=C

C=CC=C2)O
[1]

InChI Key
BCOIOUFGMAXMQK-

UHFFFAOYSA-N
[1]

XLogP3-AA 2.9 [3]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 4 [1]

Topological Polar Surface Area 29.5 Å² [1]

Storage Temperature
Room Temperature, Sealed in

Dry
[2]

Synthesis Pathway: Grignard Reaction
A robust and common method for the synthesis of secondary alcohols like 1-(3-
Methoxyphenyl)-2-phenylethanol is the Grignard reaction.[4] This pathway involves the

nucleophilic addition of a Grignard reagent, in this case, benzylmagnesium chloride, to an

aldehyde, 3-methoxybenzaldehyde. The causality behind this choice lies in the high reactivity

and nucleophilicity of the Grignard reagent towards the electrophilic carbonyl carbon of the

aldehyde, efficiently forming the required carbon-carbon bond.
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A representative Grignard synthesis workflow.

Experimental Protocol: Synthesis
This protocol describes a self-validating system for synthesizing the target compound. Each

step includes checks to ensure the reaction is proceeding as expected.

Preparation of Grignard Reagent:

Flame-dry all glassware and allow to cool under a stream of dry nitrogen or argon. This is

critical as Grignard reagents react vigorously with water.[4]

To a round-bottom flask containing magnesium turnings, add a small volume of anhydrous

diethyl ether.

Slowly add a solution of benzyl chloride in anhydrous diethyl ether to the magnesium

suspension.

Initiation of the reaction is indicated by the development of turbidity and a gentle refluxing

of the ether solvent.[4] If the reaction does not start, gentle warming with the palm of the

hand may be required.
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Once initiated, add the remaining benzyl chloride solution dropwise at a rate that

maintains a steady reflux. After the addition is complete, continue stirring until the

magnesium is consumed.

Reaction with Aldehyde:

Cool the freshly prepared benzylmagnesium chloride solution in an ice bath.

Add a solution of 3-methoxybenzaldehyde in anhydrous diethyl ether dropwise to the

Grignard reagent. An exothermic reaction should be observed. Maintain the temperature

below 20°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours to ensure complete reaction.

Workup and Purification:

Cool the reaction mixture again in an ice bath and slowly quench by adding a saturated

aqueous solution of ammonium chloride. This protonates the intermediate alkoxide and

precipitates magnesium salts.

Separate the organic layer. Extract the aqueous layer with diethyl ether (2x).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude product.

Purify the crude oil via column chromatography on silica gel to obtain the pure 1-(3-
Methoxyphenyl)-2-phenylethanol.

Spectroscopic Characterization
Spectroscopic analysis is essential for verifying the structure of the synthesized product. The

following sections detail the expected spectral characteristics for 1-(3-Methoxyphenyl)-2-
phenylethanol.
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Workflow for spectroscopic structure verification.

¹H NMR Spectroscopy (Proton NMR)
Aromatic Protons (Ar-H): Multiple signals expected in the range of δ 6.7-7.4 ppm,

corresponding to the protons on the two phenyl rings.

Carbinol Proton (-CH-OH): A multiplet (likely a triplet or doublet of doublets) around δ 4.8-5.0

ppm.

Methoxy Protons (-OCH₃): A sharp singlet at approximately δ 3.8 ppm, integrating to 3H.[5]

Methylene Protons (-CH₂-): Two diastereotopic protons that will appear as a multiplet (likely

two doublets of doublets) around δ 2.9-3.1 ppm.

Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is variable and depends

on concentration and solvent. It may exchange with D₂O.[6]

¹³C NMR Spectroscopy (Carbon-13 NMR)
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Aromatic Carbons: Multiple signals in the δ 110-160 ppm range. The carbon bearing the

methoxy group (C-O) will be downfield, near δ 159-160 ppm.

Carbinol Carbon (-CH-OH): A signal around δ 75-77 ppm.

Methoxy Carbon (-OCH₃): A signal around δ 55 ppm.[5]

Methylene Carbon (-CH₂-): A signal around δ 45-47 ppm.

Infrared (IR) Spectroscopy
O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹,

characteristic of an alcohol.[5]

Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹.

Aliphatic C-H Stretch: Sharp peaks just below 3000 cm⁻¹.

C=C Aromatic Stretch: Peaks in the 1450-1600 cm⁻¹ region.

C-O Stretch (Alcohol & Ether): Strong absorptions in the 1050-1250 cm⁻¹ region.

Mass Spectrometry (MS)
Molecular Ion (M⁺): A peak at m/z = 228, corresponding to the molecular weight of the

compound.

Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of water (M-

18), loss of the benzyl group (m/z = 91), and fragments related to the methoxy-substituted

phenyl ring.

Safety and Handling
Based on available safety data sheets for 1-(3-Methoxyphenyl)-2-phenylethanol, the

compound presents several hazards that require appropriate handling procedures.[7]
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Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity, Oral GHS07 H302: Harmful if swallowed.

Skin Irritation GHS07 H315: Causes skin irritation.

Eye Irritation GHS07
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity GHS07
H335: May cause respiratory

irritation.

Handling and Storage Recommendations
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.[7]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[2][7]

Potential Applications and Research Context
While specific, large-scale applications for 1-(3-Methoxyphenyl)-2-phenylethanol are not

extensively documented, its structural motifs are common in various fields.

Pharmaceuticals: The phenylethanol scaffold is a privileged structure in medicinal chemistry.

Related compounds are used as preservatives and antifungal agents.[9] The methoxyphenyl

group is also prevalent in many biologically active molecules. This compound could serve as

a key intermediate or building block for more complex drug candidates.

Fragrance and Flavors: Phenylethanol and its derivatives are widely used in the fragrance

industry for their pleasant floral scents, particularly rose-like odors.[9][10] The methoxy
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substitution can modulate the olfactory properties, making it a candidate for investigation in

perfumery.

Synthetic Chemistry: As a chiral alcohol, it can be used in the synthesis of chiral ligands or

as a precursor for other chiral molecules, which are highly valuable in asymmetric catalysis

and the synthesis of enantiomerically pure compounds.

Conclusion
1-(3-Methoxyphenyl)-2-phenylethanol is a well-defined chemical entity with established

physicochemical properties and clear synthetic pathways. Its characterization relies on

standard spectroscopic techniques that can unequivocally confirm its structure. While its direct

applications are still emerging, its structural components are of significant interest to

researchers in drug discovery, materials science, and the fragrance industry. The information

presented in this guide provides a solid technical foundation for scientists and professionals

working with this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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